Cas no 67355-36-6 (1-Hexadecanaminium, N,N,N-trimethyl-, sulfate (2:1))

• Product Name: 1-Hexadecanaminium, N,N,N-trimethyl-, sulfate (2:1)
• CAS No: 67355-36-6
• MF: C₃₈H₈₄N₂O₄S
• MW: 665.149571418762
• CID: 394948
• PubChem ID: 11061352
• Update Time: 2025-04-19

1-Hexadecanaminium, N,N,N-trimethyl-, sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanaminium, N,N,N-trimethyl-, sulfate (2:1)
• hexadecyl(trimethyl)azanium,sulfate
• DTXSID90453687
• SCHEMBL716034
• cetyltrimethylammonium sulfate
• 67355-36-6

• Inchi： 1S/2C19H42N.H2O4S/c2*1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;1-5(2,3)4/h2*5-19H2,1-4H3;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key： OHYHWAITIOIHFP-UHFFFAOYSA-L
• SMILES： S(=O)(=O)([O-])[O-].[N+](C)(C)(C)CCCCCCCCCCCCCCCC.[N+](C)(C)(C)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 664.61562
• Monoisotopic Mass: 664.61518034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 45
• Rotatable Bond Count: 30
• Complexity: 243
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 80.26